Cas no 92530-56-8 (1,3-Dithiolane, 2-(2,6-dimethyl-1,5-heptadienyl)-4,5-dimethyl-)

• Product Name: 1,3-Dithiolane, 2-(2,6-dimethyl-1,5-heptadienyl)-4,5-dimethyl-
• CAS No: 92530-56-8
• MF: C₁₄H₂₄S₂
• MW: 256.470361709595
• CID: 735937
• PubChem ID: 54508178
• Update Time: 2024-03-01

1,3-Dithiolane, 2-(2,6-dimethyl-1,5-heptadienyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane, 2-(2,6-dimethyl-1,5-heptadienyl)-4,5-dimethyl-
• 2-(2,6-dimethylhepta-1,5-dienyl)-4,5-dimethyl-1,3-dithiolane
• YHEUWWYQTVQIRW-UHFFFAOYSA-N
• 2-(2,6-Dimethylhepta-1,5-dien-1-yl)-4,5-dimethyl-1,3-dithiolane
• 2-(2,6-DIMETHYL-1,5-HEPTADIENYL)-4,5-DIMETHYL-1,3-DITHIOLANE

• Inchi： 1S/C14H24S2/c1-10(2)7-6-8-11(3)9-14-15-12(4)13(5)16-14/h7,9,12-14H,6,8H2,1-5H3
• InChI Key： YHEUWWYQTVQIRW-UHFFFAOYSA-N
• SMILES： S1C(C=C(C)CC/C=C(\C)/C)SC(C)C1C

Computed Properties

• Exact Mass: 256.13194311g/mol
• Monoisotopic Mass: 256.13194311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 50.6
• XLogP3: 5.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes